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Compound of Interest

Compound Name: Neon-water

CAS No.: 213474-04-5

Cat. No.: B14242312

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neon (Ne) and its isotopes are powerful tracers used in various scientific fields, including

groundwater dating, paleoclimate reconstruction, and studies of fluid migration.[1][2] The

accuracy of neon analysis is critically dependent on the integrity of the water sample, which

necessitates meticulous collection procedures to prevent atmospheric contamination and

preserve the dissolved gas concentrations.[1][3][4] These application notes provide a detailed,

step-by-step guide for collecting water samples suitable for high-precision neon analysis.

Quantitative Data for Sample Collection
Proper sample collection requires adherence to specific quantitative parameters to ensure the

viability of the sample for neon analysis. The following table summarizes the key quantitative

data for collecting water samples.
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Parameter Specification Rationale Source(s)

Sample Containers

3/8-inch diameter, 30-

inch length copper

tubes

Inert material, allows

for a vacuum-tight

seal to prevent gas

exchange.

[5][6]

500cc safety-coated

glass bottles with

polycone seals

Suitable for larger

volume samples,

particularly for tritium

analysis which can be

complementary to

neon studies.

[5]

20L evacuated

propane gas bottles

Used for collecting

large volume samples,

especially from

groundwater.

[3]

Sample Volume
Approximately 40 cc

(in copper tubes)

Sufficient for standard

noble gas analysis,

including neon

isotopes.

[5]

500 cc (in glass

bottles)

Required for tritium

determination by the

helium-3 ingrowth

method.

[5]

18 L (in propane

bottles)

Provides a large

enough sample for

efficient degassing

and analysis of

radioactive noble

gases.

[3]

Headspace No headspace in

copper tubes; a few cc

in glass bottles

Minimizes gas

exchange and

partitioning. A small

headspace in glass

bottles prevents

[4][5]
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breakage due to

thermal expansion.

Replicates
Samples should be

collected in duplicate

Ensures sufficient

sample volume for

analysis and provides

a backup in case of

leakage or

contamination.

[5]

Back Pressure

Approximately 1

atmosphere (14 psi)

or greater

Prevents the

formation of gas

bubbles as water is

brought to the surface

from depth.

[5]

Flow Rate ~500 mL per minute

A controlled flow rate

helps to prevent

bubble formation and

ensures proper

flushing of the sample

line.

[6]

Experimental Protocol: Water Sample Collection
Using Copper Tubes
This protocol details the methodology for collecting water samples for neon analysis using the

widely accepted copper tube method. This technique is designed to minimize atmospheric

contamination and sample degassing.

Materials:

Copper sample tubes (3/8-inch diameter, 30-inch length) with clamps and aluminum channel

holder

Submersible pump or other suitable sampling pump

Tygon or other clear, flexible tubing
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Back-pressure valve

Wrenches for clamps

Plastic caps filled with water

Labeling materials (permanent marker and clear tape)

Procedure:

System Setup:

Place the copper tube in the aluminum channel holder and loosely attach the clamps.

Connect the sampling pump to the upstream end of the copper tube using clear flexible

tubing.

Attach a separate piece of clear tubing with a back-pressure valve to the downstream end

of the copper tube.[5]

Purging the System:

Begin pumping water through the entire system.

Purge several liters of water to completely flush the tubing and the copper tube, ensuring

that any air is removed.[4]

Orient the copper tube at an approximately 45-degree angle with the outlet elevated to

help flush any bubbles.[5]

Bubble Removal:

While the water is flowing, visually inspect the clear tubing for any air bubbles.[4]

Gently tap the entire length of the copper tube and associated fittings with a wrench to

dislodge any trapped bubbles.[4][5]
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If bubbles are present, gradually close the back-pressure valve to increase the pressure

within the system until the bubbles disappear.[5] Caution: If bubbles cannot be eliminated,

the sample may not be suitable for analysis.[4]

Sample Collection and Sealing:

Once the system is free of bubbles, securely tighten the nuts on the downstream clamp

using a wrench to create a cold-weld seal on the copper tube.

Immediately after sealing the downstream end, tighten the upstream clamp to seal the

sample within the copper tube. The clamps should make contact at the outer ends.[5]

Post-Sampling:

Stop the pump.

Remove the sealed copper tube from the holder.

Ensure the ends of the copper tube are filled with water and place water-filled plastic caps

over the clamped ends to minimize any potential leakage.[4]

Carefully label the sample tube with a unique identifier, date, and location using a

permanent marker, and cover the label with clear tape.[4]

Collect a duplicate sample by repeating steps 1-5.[5]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14242312/docs#application-notes-and-protocols-for-
water-sample-collection-for-neon-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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